![molecular formula C13H26O2 B129979 Methyl dodecanoate CAS No. 111-82-0](/img/structure/B129979.png)
Methyl dodecanoate
Overview
Description
Methyl laurate, also known as methyl dodecanoate, is a fatty acid methyl ester derived from lauric acid. It is a colorless to pale yellow liquid with a characteristic odor. The compound is commonly found in various natural sources, including coconut oil and palm kernel oil. Methyl laurate is widely used in the production of biodiesel, as well as in the food, cosmetic, and pharmaceutical industries due to its surfactant properties .
Scientific Research Applications
Methyl laurate has diverse applications in scientific research:
Chemistry: Used as a reactant in the synthesis of various esters and surfactants.
Biology: Studied for its antimicrobial properties and its role in lipid metabolism.
Medicine: Investigated for its potential use in drug delivery systems due to its biocompatibility.
Industry: Utilized in the production of biodiesel, cosmetics, and food additives
Mechanism of Action
Target of Action
Methyl dodecanoate, also known as methyl laurate, is a fatty acid methyl ester
Mode of Action
These compounds can undergo oxidation and other transformations, leading to the production of various metabolites .
Biochemical Pathways
This compound is involved in the fatty acid metabolism pathway. It can be transformed into various metabolites through enzymatic reactions, affecting downstream biochemical pathways . .
Pharmacokinetics
As a fatty acid methyl ester, it’s likely to be absorbed in the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted via the kidneys .
Result of Action
It’s known that the metabolism of fatty acid methyl esters can influence various cellular processes, potentially affecting cell function and health .
Biochemical Analysis
Biochemical Properties
Methyl dodecanoate plays a significant role in biochemical reactions. It is rapidly taken up and oxidized by mitochondria, making it an excellent model for probing the pathways of fatty acid esterification
Cellular Effects
Given its role in fatty acid metabolism, it is likely to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of this compound primarily involves its metabolism in the mitochondria. It is known to undergo rapid mitochondrial uptake and oxidation
Temporal Effects in Laboratory Settings
A study has reported the two-phase isochoric heat capacity and phase transition of this compound
Metabolic Pathways
This compound is involved in the metabolic pathway of fatty acid esterification and beta-oxidation
Preparation Methods
Synthetic Routes and Reaction Conditions: Methyl laurate can be synthesized through the esterification of lauric acid with methanol in the presence of an acid catalyst such as sulfuric acid. The reaction typically involves prolonged boiling to achieve high yields . Another method involves the use of ionic liquids as catalysts, which can offer advantages such as higher conversion rates and easier recycling .
Industrial Production Methods: In industrial settings, methyl laurate is often produced via continuous esterification processes. For example, lauric acid and methanol are reacted in a mini fixed-bed reactor using Amberlyst 15 as a catalyst. Optimal conditions include a temperature of 110°C, a residence time of 5 minutes, and a feed concentration of 94 g/L, resulting in a 98% yield with 99% purity .
Chemical Reactions Analysis
Types of Reactions: Methyl laurate primarily undergoes esterification and transesterification reactions. It can also participate in hydrogenation reactions, where it is reduced to the corresponding alcohol .
Common Reagents and Conditions:
Esterification: Lauric acid and methanol with sulfuric acid as a catalyst.
Transesterification: Methyl laurate and sucrose in the presence of a base catalyst.
Hydrogenation: Methyl laurate with diatomite-supported palladium-copper or palladium-cobalt catalysts.
Major Products:
Esterification: Methyl laurate.
Transesterification: Sucrose monolaurate.
Hydrogenation: Lauryl alcohol.
Properties
IUPAC Name |
methyl dodecanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26O2/c1-3-4-5-6-7-8-9-10-11-12-13(14)15-2/h3-12H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQDUPQYQJKYHQI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5026889 | |
Record name | Methyl dodecanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5026889 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Liquid, Water-white liquid; mp = 4.8 deg C; [Hawley] Colorless liquid; [MSDSonline], Liquid, colourless to pale yellow liquid with a fatty, floral, winey odour | |
Record name | Dodecanoic acid, methyl ester | |
Source | EPA Chemicals under the TSCA | |
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Record name | Methyl laurate | |
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Record name | Methyl dodecanoate | |
Source | Human Metabolome Database (HMDB) | |
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Record name | Methyl laurate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/209/ | |
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Boiling Point |
267 °C, 148.00 °C. @ 18.00 mm Hg | |
Record name | METHYL DODECANOATE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5550 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Methyl dodecanoate | |
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Solubility |
Insol in water; miscible with ethyl alcohol, ether, acetone, SOL IN MOST COMMON ORGANIC SOLVENTS, soluble in most organic solvents; insoluble in water | |
Record name | METHYL DODECANOATE | |
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Record name | Methyl laurate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/209/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Density |
0.8702 @ 20 °C/4 °C, 0.863-0.872 | |
Record name | METHYL DODECANOATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5550 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Methyl laurate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/209/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Vapor Pressure |
0.00411 [mmHg], 4.11X10-3 mm Hg @ 25 °C | |
Record name | Methyl laurate | |
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Record name | METHYL DODECANOATE | |
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Color/Form |
COLORLESS LIQUID, Water-white liquid | |
CAS No. |
111-82-0 | |
Record name | Methyl laurate | |
Source | CAS Common Chemistry | |
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Record name | Methyl dodecanoate | |
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Record name | Dodecanoic acid, methyl ester | |
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Record name | Methyl dodecanoate | |
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Record name | Methyl laurate | |
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Record name | METHYL LAURATE | |
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Record name | METHYL DODECANOATE | |
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Record name | Methyl dodecanoate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031018 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
5.2 °C, 5 °C | |
Record name | METHYL DODECANOATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5550 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Methyl dodecanoate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031018 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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